3-phenyl-N-1,3-thiazol-2-yl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxamide

• IUPAC Name: 3-phenyl-N-(1,3-thiazol-2-yl)-6-thiophen-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C20H12N4O2S2/c25-18(23-20-21-8-10-28-20)13-11-14(15-7-4-9-27-15)22-19-16(13)17(24-26-19)12-5-2-1-3-6-12/h1-11H,(H,21,23,25)
• InChI Key: QLWNXOIWXVKMFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC3=C2C(=CC(=N3)C4=CC=CS4)C(=O)NC5=NC=CS5
• Molecular Formula: C20H12N4O2S2
• Molecular Weight: 404.5 g/mol

Description

Heterocyclic compounds, especially those incorporating thiazole, thiophene, and isoxazolo[5,4-b]pyridine rings, are of significant interest due to their diverse biological activities and applications in medicinal chemistry. The compound combines these heterocycles, suggesting potential utility in various chemical and pharmaceutical contexts.

Synthesis Analysis

The synthesis of heterocyclic compounds often involves multicomponent reactions, cyclization, and substitution reactions. For example, the synthesis of thiazolo and triazolo pyrimidines can be achieved through the alkylation of precursors, followed by cyclization and further substitution to yield the desired derivatives (Haiza et al., 2000). Such methods may be adaptable for synthesizing the target compound by incorporating the appropriate phenyl, thiazolyl, and thienyl substituents.

Molecular Structure Analysis

The molecular structure of heterocyclic compounds is characterized by NMR spectroscopy and X-ray structural analysis, providing insight into their stereochemistry and conformation. For instance, derivatives of thieno[2,3-b]pyridine have been structurally elucidated to confirm their linear, double folded stereo structures or angular configurations depending on the substitution pattern and reaction conditions (Vasilin et al., 2014).

Chemical Reactions and Properties

Heterocyclic compounds exhibit a range of chemical reactions, including nucleophilic substitution, cyclization, and electrophilic addition, depending on the functional groups present. For instance, thieno[2,3-b]pyridine derivatives can undergo reactions with semicarbazide to produce triazolopyrimidines or with chloroacetyl chloride to yield pyrimidotriazine derivatives, demonstrating the versatility of these compounds in chemical synthesis (Gad-Elkareem et al., 2011).

Scientific Research Applications

Synthesis and Modification

• Heterocyclic Chemistry : The synthesis of thiazolo and triazolo pyrimidines, as well as pyrimido triazine derivatives, demonstrates the versatility of related compounds in constructing complex heterocyclic systems. These synthetic strategies involve alkylation, cyclization, and substitution reactions, showcasing the compound's utility as a precursor for various heterocyclic frameworks (Haiza et al., 2000).
• Antimicrobial Activity : New thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives have been synthesized and evaluated for their antimicrobial activities. This application underscores the potential use of these compounds in developing novel antimicrobial agents (Gad-Elkareem et al., 2011).
• Library Generation : A library of fused pyridine-4-carboxylic acids, including pyrazolo[3,4-b]pyridines, isoxazolo[5,4-b]pyridines, and thieno[2,3-b]pyridines, was generated through a Combes-type reaction. This highlights the utility of such compounds in combinatorial chemistry and drug discovery (Volochnyuk et al., 2010).

Potential Applications in Medicinal Chemistry

• Anticancer and Anti-Inflammatory Activities : Novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. This research avenue is crucial for discovering new therapeutic agents targeting cancer and inflammation (Rahmouni et al., 2016).
• Antiproliferative Compounds : Studies on 3-amino-2-arylcarboxamide-thieno[2,3-b]pyridines have explored their structure-activity relationships as antiproliferative compounds, offering insights into the design of new drugs that target specific cellular pathways (van Rensburg et al., 2017).